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Compound of Interest

Compound Name:
2,3,5-Trimethyl-7H-furo[3,2-

g]chromen-7-one

CAS No.: 13008-11-2

Cat. No.: B2480400

Get Quote

Executive Summary
This guide details the physicochemical properties, mechanism of action, and experimental

protocols for the use of trimethylated furocoumarins—specifically Trioxsalen (TMP)—in

photochemotherapy. Unlike its methoxylated counterparts (e.g., 8-MOP), TMP exhibits unique

lipophilicity and a high DNA photobinding constant with reduced cutaneous phototoxicity

(erythema). These characteristics make it a critical agent for vitiligo repigmentation, targeted

"bath PUVA" therapies, and in vitro viral inactivation studies.

Chemical Profile & Mechanism of Action[1]
Physicochemical Properties
Trioxsalen (4,5',8-trimethylpsoralen) is a synthetic furocoumarin derivative.[1][2] Its

trimethylation renders it highly hydrophobic, necessitating specific solvent strategies for

bioavailability and experimental stability.
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Property Specification Notes

CAS Number 3902-71-4

Molecular Formula MW: 228.24 g/mol

Solubility (Water) < 0.1 mg/mL
Practically insoluble; requires

carrier.

Solubility (Organic) DMSO, Chloroform
Stock solutions typically

prepared in DMSO.

Absorption Peak ~250, 290, 335 nm
Activation requires UVA (320–

400 nm).

Fluorescence Weak
Increases upon DNA

intercalation.

Mechanism: The Photochemical Cascade
The therapeutic efficacy of TMP relies on a Type I photochemical reaction. Upon intercalation

into the DNA double helix and exposure to UVA radiation (320–400 nm), TMP undergoes a

step-wise cycloaddition.

Intercalation: TMP inserts between base pairs (preferentially AT-rich regions) in the dark.

Monoadduct Formation: Absorption of a UVA photon leads to a [2+2] cycloaddition between

the 4',5' (furan) or 3,4 (pyrone) double bond of TMP and the 5,6 double bond of a pyrimidine

base (thymine).

Interstrand Cross-linking (ICL): Absorption of a second photon by the furan-side monoadduct

allows the pyrone side to react with a thymine on the complementary strand, covalently

locking the DNA helix.

Diagram 1: Molecular Mechanism of TMP Photobinding
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Caption: Step-wise photo-activation of Trioxsalen leading to DNA interstrand cross-linking.

Clinical Application: Bath PUVA Protocol
Context: Oral administration of TMP often results in variable bioavailability due to rapid first-

pass metabolism. "Bath PUVA" (topical delivery via soaking) is the preferred method for

treating localized psoriasis or vitiligo, minimizing systemic toxicity (nausea) and maximizing

skin concentrations.
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Preparation of Bath Solution
Standard Dose: 3.75 mg/L to 5.0 mg/L of Trioxsalen in water.

Solubilization Step: TMP must first be dissolved in a vehicle (e.g., ethanol or acetone) before

adding to the bath water to prevent precipitation.

Stock: Dissolve 50 mg TMP in 100 mL of 95% Ethanol.

Bath: Add 10 mL of Stock to ~100 L of warm water (approx. 37°C).

Treatment Workflow
Soak: Patient immerses affected area for 15 minutes.[3][4]

Dry: Skin is gently patted dry (do not rub vigorously to avoid inducing friction erythema).

Wait: Immediate UVA exposure is standard for TMP (unlike 8-MOP which may require a

delay).

Irradiation:

Initial Dose: 0.2 – 0.5

(lower than oral PUVA due to higher local drug concentration).

Increments: Increase by 0.2 – 0.5

per session based on erythema response.

Frequency: 2–3 times per week.

Expert Insight: TMP is highly melanogenic (stimulates pigmentation) but less erythemogenic

than 8-MOP. This allows for aggressive repigmentation therapy in vitiligo with a wider safety

margin against burns, provided the UVA dose is carefully titrated.

Research Protocol: Viral Inactivation & DNA Cross-
linking
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Audience: Drug discovery scientists and virologists. Objective: To utilize TMP for inactivating

enveloped viruses or studying DNA repair mechanisms in vitro.

Reagents
TMP Stock: 1 mg/mL in DMSO (Store at -20°C in dark; stable for 6 months).

UVA Source: 365 nm LED array or UV crosslinker (calibrated).

Buffer: PBS (pH 7.4) or serum-free media.

Experimental Workflow
Diagram 2: In Vitro Viral Inactivation Workflow
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Caption: Workflow for TMP-mediated viral inactivation ensuring preservation of surface

proteins.

Step-by-Step Protocol
Equilibration:

Dilute TMP stock into the sample to a final concentration of 1 – 5 µg/mL.

Note: Keep DMSO concentration < 1% to avoid solvent toxicity.

Incubate in the dark for 10–15 minutes at 4°C. This allows TMP to intercalate into nucleic

acids without premature reaction.

Irradiation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2480400/docs?utm_src=pdf-body-img#application-note-trimethylated-furocoumarins-in-photochemotherapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2480400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place samples on ice (to prevent thermal damage).

Expose to UVA (365 nm) at a distance of 5–10 cm.

Target Dose: 5 – 10

(typically 10–20 minutes depending on lamp intensity).

Post-Treatment:

For viral inactivation: The virus is now replication-incompetent but structurally intact (useful

for vaccine development).

For cell studies: Wash cells 2x with PBS to remove unbound TMP before returning to

culture.

Safety & Handling (HSE)
Trioxsalen is a potent photosensitizer and suspected carcinogen. Strict adherence to safety

protocols is mandatory.

Engineering Controls: Handle powder in a chemical fume hood. Use amber microcentrifuge

tubes to prevent ambient light activation.

PPE: Nitrile gloves, lab coat, and UV-blocking safety glasses (ANSI Z87.1 rated for UV) are

critical during the irradiation phase.

Waste Disposal: Treat all TMP-contaminated waste as hazardous chemical waste. Do not

autoclave bleach-containing mixtures if TMP was dissolved in organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2480400?utm_src=pdf-custom-synthesis#bc-rfq
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Trioxsalen/
https://ijdvl.com/photochemotherapy-puva-in-psoriasis-and-vitiligo/
https://ijdvl.com/photochemotherapy-puva-in-psoriasis-and-vitiligo/
https://cdn.bad.org.uk/uploads/2023/03/19174136/NSD610-008.05-Photonet-Treatment-Protocols.pdf
https://dermnetnz.org/cme/phototherapy/uva-photochemotherapy
https://discovery.dundee.ac.uk/ws/files/11526499/Abridged_PUVA_FINAL_for_BJD.pdf
https://www.benchchem.com/product/b2480400/docs#application-note-trimethylated-furocoumarins-in-photochemotherapy
https://www.benchchem.com/product/b2480400/docs#application-note-trimethylated-furocoumarins-in-photochemotherapy
https://www.benchchem.com/product/b2480400/docs#application-note-trimethylated-furocoumarins-in-photochemotherapy
https://www.benchchem.com/product/b2480400/docs#application-note-trimethylated-furocoumarins-in-photochemotherapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2480400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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